Cas no 2167019-04-5 (2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid)

• Product Name: 2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid
• CAS No: 2167019-04-5
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6258326
• PubChem ID: 165791758
• Update Time: 2025-10-31

2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid
• 2167019-04-5
• EN300-1476533

• Inchi： 1S/C12H17NO2S/c1-7-3-4-10(13-6-7)11-5-9(12(14)15)8(2)16-11/h5,7,10,13H,3-4,6H2,1-2H3,(H,14,15)
• InChI Key： QFWGILNNZLYUQP-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)C=C1C1CCC(C)CN1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.6Ų

Additional information on 2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid

Introduction to 2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid (CAS No. 2167019-04-5) and Its Emerging Applications in Chemical Biology

2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid, identified by its CAS number 2167019-04-5, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This heterocyclic derivative combines a thiophene core with a piperidine moiety, making it an intriguing candidate for further exploration in drug discovery and molecular research. The compound’s dual functionality has positioned it as a promising scaffold for developing novel therapeutic agents, particularly in addressing complex biological pathways.

The molecular structure of 2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid encompasses both aromatic and aliphatic components, which contribute to its unique chemical properties. The thiophene ring, a well-known scaffold in medicinal chemistry, is known for its stability and ability to interact with biological targets. The presence of a methyl group at the 2-position and a piperidine substituent at the 5-position further enhances its potential as a pharmacological building block. This arrangement not only improves solubility but also modulates electronic properties, making it suitable for various biochemical interactions.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds containing thiophene rings exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, 2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid has been investigated for its potential role in modulating enzyme activity and receptor binding. Its ability to engage with multiple targets makes it an attractive candidate for multitarget drug design, a strategy increasingly favored in modern pharmaceutical development.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications that can fine-tune its biological activity. The piperidine ring, in particular, is known for its ability to enhance oral bioavailability and metabolic stability, making it a preferred choice for drug candidates. Additionally, the carboxylic acid functionality at the 3-position provides a site for further derivatization, enabling the synthesis of analogs with enhanced potency or selectivity. These features have made 2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid a subject of intense study in medicinal chemistry labs worldwide.

Recent studies have highlighted the compound’s potential in addressing neurological disorders. The interaction between thiophene derivatives and neurotransmitter systems has been extensively researched, with several compounds entering clinical trials for conditions such as Alzheimer’s disease and Parkinson’s disease. The unique combination of structural elements in 2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid suggests that it may interfere with pathological pathways associated with these conditions by modulating receptor activity or enzyme function. Preliminary computational studies have also indicated favorable binding affinities to several key targets relevant to neurological health.

The synthesis of 2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient construction of the desired framework. Additionally, green chemistry principles have been applied to optimize synthetic routes, reducing waste and improving yield. These developments not only make the compound more readily available but also align with global efforts toward sustainable chemical manufacturing.

In conclusion, 2-methyl-5-(5-methylpiperidin-2-yl)thiophene-3-carboxylic acid (CAS No. 2167019-04-5) represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation pharmaceuticals. Further exploration into its pharmacological properties and synthetic modifications will undoubtedly yield exciting results in the coming years.